Cas no 25712-16-7 (Methyl 3-Isocyanatothiophene-2-carboxylate)

• Product Name: Methyl 3-Isocyanatothiophene-2-carboxylate
• CAS No: 25712-16-7
• MF: C₇H₅NO₃S
• MW: 183.184500455856
• MDL: MFCD09971934
• CID: 841499
• PubChem ID: 18696616
• Update Time: 2025-06-13

Methyl 3-Isocyanatothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-isocyanato-, methyl ester
• Methyl 3-isocyanatothiophene-2-carboxylate
• AG-B-27603
• ALBB-003048
• CTK7G9927
• methyl 3-isocyanato-2-thiophenecarboxylate
• SBB046966
• STK502568
• SKYDNLJVNFYBGY-UHFFFAOYSA-N
• EN300-321828
• methyl 3-isocyanatothiophene-2-carboxylate(SALTDATA: FREE)
• SCHEMBL8099701
• 25712-16-7
• AKOS005171104
• VS-14353
• DB-334573
• Methyl 3-isocyanatothiophene-2-carboxylatato
• BBL037666
• METHYL 3-ISOCYANATOTHIOPHENE-2-CARBOXYLATE 95%
• methyl 3-isocyanatothiophene-2-carboxylate, AldrichCPR
• DTXSID80595661
• MFCD09971934
• Methyl 3-Isocyanatothiophene-2-carboxylate

• MDL： MFCD09971934
• Inchi： 1S/C7H5NO3S/c1-11-7(10)6-5(8-4-9)2-3-12-6/h2-3H,1H3
• InChI Key： SKYDNLJVNFYBGY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)N=C=O

Computed Properties

• Exact Mass: 182.99905
• Monoisotopic Mass: 182.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 395.6±27.0 °C at 760 mmHg
• Flash Point: 193.1±23.7 °C
• PSA: 55.73
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Isocyanatothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-Isocyanatothiophene-2-carboxylate

Methyl 3-Isocyanatothiophene-2-carboxylate (CAS No. 25712-16-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-Isocyanatothiophene-2-carboxylate (CAS No. 25712-16-7) is a highly versatile and significant intermediate in the realm of organic synthesis, particularly within the pharmaceutical industry. This compound, characterized by its isocyanate functional group and thiophene core, has garnered considerable attention due to its utility in constructing complex molecular architectures essential for drug development.

The structure of Methyl 3-Isocyanatothiophene-2-carboxylate consists of a thiophene ring substituted at the 3-position with an isocyanate group and at the 2-position with a methyl ester. This unique configuration makes it an invaluable building block for the synthesis of various pharmacologically active compounds. The presence of the isocyanate moiety allows for facile reactions with nucleophiles, enabling the formation of amides, ureas, and carbamates, while the ester group provides additional synthetic handles for further functionalization.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. These activities range from antimicrobial and antifungal properties to more complex roles in modulating neurological and cardiovascular functions. The isocyanate group in Methyl 3-Isocyanatothiophene-2-carboxylate serves as a critical point of interaction for designing novel therapeutic agents. For instance, researchers have leveraged this compound to develop new classes of bioactive molecules targeting inflammation and pain pathways.

One of the most compelling applications of Methyl 3-Isocyanatothiophene-2-carboxylate lies in its role as a precursor for heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals, forming the backbone of many drugs due to their ability to mimic natural biological structures and exhibit enhanced binding affinity to biological targets. The thiophene ring itself is a privileged scaffold in medicinal chemistry, known for its stability and reactivity that can be finely tuned through strategic functionalization.

The pharmaceutical industry has increasingly recognized the importance of green chemistry principles, leading to a greater emphasis on sustainable synthetic routes. Methyl 3-Isocyanatothiophene-2-carboxylate exemplifies this trend by enabling multi-step syntheses that minimize waste and reduce energy consumption. Recent advancements in catalytic systems have further enhanced the efficiency of reactions involving this compound, making it an even more attractive option for industrial-scale production.

Moreover, the development of novel methodologies for handling reactive intermediates like Methyl 3-Isocyanatothiophene-2-carboxylate has opened up new avenues in drug discovery. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize reaction conditions, improving yields and purity while reducing reaction times. These innovations are crucial for accelerating the pace of pharmaceutical research and development.

The potential applications of Methyl 3-Isocyanatothiophene-2-carboxylate extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Its ability to form stable and functionalized derivatives makes it a valuable asset in designing advanced materials with specific properties. For example, researchers have explored its use in creating polymers with enhanced mechanical strength or biodegradability.

In conclusion, Methyl 3-Isocyanatothiophene-2-carboxylate (CAS No. 25712-16-7) represents a cornerstone in modern synthetic chemistry, particularly within pharmaceutical applications. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new synthetic possibilities and applications, this compound is poised to remain at the forefront of chemical innovation.